Cas no 1013710-80-9 (N-(1-Cyano-1,2-dimethylpropyl)-2-[(2,4-dimethyl-5-phenylimidazo[1,5-b]pyridazin-7-yl)thio]acetamide)

• Product Name: N-(1-Cyano-1,2-dimethylpropyl)-2-[(2,4-dimethyl-5-phenylimidazo[1,5-b]pyridazin-7-yl)thio]acetamide
• CAS No: 1013710-80-9
• MF: C₂₂H₂₅N₅OS
• MW: 407.531802892685
• CID: 5445158
• PubChem ID: 24440212
• Update Time: 2025-11-01

N-(1-Cyano-1,2-dimethylpropyl)-2-[(2,4-dimethyl-5-phenylimidazo[1,5-b]pyridazin-7-yl)thio]acetamide Chemical and Physical Properties

Names and Identifiers

• Z51407345
• 1013710-80-9
• AKOS016873289
• N-(1-CYANO-1,2-DIMETHYLPROPYL)-2-({2,4-DIMETHYL-5-PHENYLIMIDAZO[1,5-B]PYRIDAZIN-7-YL}SULFANYL)ACETAMIDE
• AKOS000987994
• EN300-26689627
• N-(1-Cyano-1,2-dimethylpropyl)-2-[(2,4-dimethyl-5-phenylimidazo[1,5-b]pyridazin-7-yl)thio]acetamide

• Inchi： 1S/C22H25N5OS/c1-14(2)22(5,13-23)25-18(28)12-29-21-24-19(17-9-7-6-8-10-17)20-15(3)11-16(4)26-27(20)21/h6-11,14H,12H2,1-5H3,(H,25,28)
• InChI Key： GLIRXEZUBSCVCI-UHFFFAOYSA-N
• SMILES： C(NC(C#N)(C)C(C)C)(=O)CSC1N2C(=C(C3=CC=CC=C3)N=1)C(C)=CC(C)=N2

Computed Properties

• Exact Mass: 407.17798161g/mol
• Monoisotopic Mass: 407.17798161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.24±0.46(Predicted)

Additional information on N-(1-Cyano-1,2-dimethylpropyl)-2-[(2,4-dimethyl-5-phenylimidazo[1,5-b]pyridazin-7-yl)thio]acetamide

Recent Advances in the Study of N-(1-Cyano-1,2-dimethylpropyl)-2-[(2,4-dimethyl-5-phenylimidazo[1,5-b]pyridazin-7-yl)thio]acetamide (CAS: 1013710-80-9)

In recent years, the compound N-(1-Cyano-1,2-dimethylpropyl)-2-[(2,4-dimethyl-5-phenylimidazo[1,5-b]pyridazin-7-yl)thio]acetamide (CAS: 1013710-80-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazo[1,5-b]pyridazine core, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic efficacy in preclinical models.

The structural complexity of this compound, featuring a cyano group and a thioacetamide moiety, contributes to its high binding affinity and selectivity towards specific biological targets. Researchers have employed advanced computational modeling and X-ray crystallography to map its interaction with target proteins, revealing key insights into its binding mode and inhibitory effects. These findings have paved the way for the rational design of derivatives with enhanced potency and reduced off-target effects.

One of the most notable advancements in the study of this compound is its application in oncology. Recent in vitro and in vivo studies have demonstrated its efficacy in inhibiting the proliferation of cancer cells by targeting critical signaling pathways, such as the PI3K/AKT/mTOR axis. Additionally, its ability to induce apoptosis and suppress metastasis has been validated in multiple cancer models, including breast, lung, and colorectal cancers. These findings highlight its potential as a lead compound for the development of novel anticancer agents.

Beyond oncology, research has also explored the therapeutic potential of this compound in inflammatory and autoimmune diseases. Its immunomodulatory effects, mediated through the suppression of pro-inflammatory cytokines and the activation of regulatory T cells, have shown promise in preclinical models of rheumatoid arthritis and multiple sclerosis. These studies underscore the versatility of this compound and its potential to address unmet medical needs in diverse therapeutic areas.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further optimization and rigorous preclinical testing. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into a viable therapeutic candidate.

In conclusion, the ongoing research on N-(1-Cyano-1,2-dimethylpropyl)-2-[(2,4-dimethyl-5-phenylimidazo[1,5-b]pyridazin-7-yl)thio]acetamide (CAS: 1013710-80-9) continues to uncover its multifaceted therapeutic potential. With its unique chemical structure and broad biological activity, this compound represents a valuable asset in the quest for innovative treatments in oncology, immunology, and beyond. Future studies will undoubtedly shed more light on its mechanisms and applications, further solidifying its position in the pharmaceutical landscape.